Cas no 2408962-27-4 (tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate
• CAS No: 2408962-27-4
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 6044428
• PubChem ID: 165704688
• Update Time: 2025-06-26

tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408962-27-4
• tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate
• EN300-7548703

• Inchi： 1S/C11H20N4O3/c1-10(2,3)18-9(16)12-6-7-13-8(15-14-7)11(4,5)17/h17H,6H2,1-5H3,(H,12,16)(H,13,14,15)
• InChI Key： IXSNFYNFGULGPA-UHFFFAOYSA-N
• SMILES： O(C(NCC1NN=C(C(C)(C)O)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 100Ų

Additional information on tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate

Professional Introduction to Compound with CAS No. 2408962-27-4 and Product Name: tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate

The compound with CAS No. 2408962-27-4 and the product name tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The molecular structure incorporates several key functional groups, including a tert-butyl carbamate moiety and a 1,2,4-triazole ring, which are known for their versatility in drug design and development.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry. These heterocyclic compounds exhibit a wide range of biological properties, making them valuable scaffolds for the discovery of new therapeutic agents. The presence of a 2-hydroxypropan-2-yl group in the molecular structure of this compound adds an additional layer of complexity, potentially influencing its interactions with biological targets. This functional group is known for its ability to participate in hydrogen bonding, which can be crucial for the binding affinity and specificity of drug candidates.

The tert-butyl carbamate group is another critical feature of this compound. Carbamate functionalities are frequently incorporated into pharmaceuticals due to their stability and their ability to act as leaving groups in various chemical reactions. This particular moiety can also enhance the solubility and bioavailability of drug molecules, making it an attractive feature for further development. The combination of these structural elements suggests that this compound may possess interesting pharmacological properties worth exploring.

In the context of current research trends, there is growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The 1,2,4-triazole ring in this compound has been shown to interact with various biological targets, including enzymes and receptors that play roles in inflammation, infection, and cancer. By modifying the substituents around the triazole ring, researchers can fine-tune the biological activity of these molecules. The 2-hydroxypropan-2-yl group, in particular, may serve as a pivot point for further derivatization, allowing chemists to explore a diverse array of analogues with tailored properties.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. The structural features described above make it a candidate for further optimization through structure-based drug design or computational modeling. These approaches leverage advanced computational techniques to predict how small changes in the molecular structure will affect its biological activity. By integrating experimental data with computational insights, researchers can accelerate the process of identifying novel drug candidates.

Additionally, the compound's solubility profile is an important consideration for its potential therapeutic applications. Poor solubility can limit the bioavailability and efficacy of a drug candidate. The presence of polar functional groups such as the hydroxypropan-2-yl group and the carbamate moiety may contribute to improved solubility compared to less polar analogues. This characteristic makes it a valuable starting point for developing formulations that enhance drug delivery and absorption.

The synthesis of this compound also presents an opportunity for methodological innovation in organic chemistry. The construction of the 1,2,4-triazole ring and the installation of the tert-butyl carbamate group require precise control over reaction conditions to ensure high yields and purity. Researchers have been exploring novel synthetic routes that minimize side reactions and improve scalability. These efforts are crucial for translating laboratory discoveries into viable pharmaceuticals that can be tested in clinical trials.

In conclusion, the compound with CAS No. 2408962-27-4 and product name tert-butyl N-{[3-(2-hydroxypropan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}carbamate represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.